2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine

• Molecular Formula: C14H11BrN2
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 2-(4-bromophenyl)-3-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11BrN2/c1-10-14(11-5-7-12(15)8-6-11)16-13-4-2-3-9-17(10)13/h2-9H,1H3
• InChI Key: NWNZKGSIQOTCLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=C2)C3=CC=C(C=C3)Br

Description

2-(4-Bromophenyl)-3-methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolving 4.3 g (16 mmol) of 2,4′-dibromopropiophenon obtained and 1.4 g (15 mmol) of 2-aminopyridine into 50 milliliter of ethanol, adding 1.9 g of sodium hydrogen carbonate, the resultant suspension was refluxed under heating for 6 hours. After completion of the reaction, adding water and an extraction was carried out using dichloro-methane. Washing the organic layer with water, it was dried with the use of sodium sulfate. The solvent was removed by distillation and the resultant syrup was refined by silica gel column chromatography thereby obtaining 1.6 g of 2-(4-bromo-phenyl)-3-methyl-imidazo [1,2-a] pyridine (yield: 37%).